Cas no 101311-63-1 ((1R,3S,4R,6R,7R)-1,4,6-Trimethyl-3-[(1R,2E,4E,6E)-1-hydroxy-1-methyl-7-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-2,4,6-heptatrien-1-yl]-2,5-dioxabicyclo[2.2.1]heptan-7-ol)
101311-63-1 structure
Product Name:(1R,3S,4R,6R,7R)-1,4,6-Trimethyl-3-[(1R,2E,4E,6E)-1-hydroxy-1-methyl-7-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-2,4,6-heptatrien-1-yl]-2,5-dioxabicyclo[2.2.1]heptan-7-ol
CAS No:101311-63-1
MF:C23H30O7
MW:418.480107784271
CID:195069
Update Time:2024-03-04
(1R,3S,4R,6R,7R)-1,4,6-Trimethyl-3-[(1R,2E,4E,6E)-1-hydroxy-1-methyl-7-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-2,4,6-heptatrien-1-yl]-2,5-dioxabicyclo[2.2.1]heptan-7-ol Chemical and Physical Properties
Names and Identifiers
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- L-erythro-L-gluco-Octitol,2,5:3,6-dianhydro-1,8-dideoxy-7-C-[(1E,3E,5E)-6-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-1,3,5-hexatrienyl]-3,5-di-C-methyl-(9CI)
- (1R,3S,4R,6R,7R)-1,4,6-Trimethyl-3-[(1R,2E,4E,6E)-1-hydroxy-1-methyl-7-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-2,4,6-heptatrien-1-yl]-2,5-dioxabicyclo[2.2.1]heptan-7-ol
- 2,5-Dioxabicyclo[2.2.1]heptane, 2H-pyran-2-one deriv.
- 2H-Pyran-2-one,6-[7-hydroxy-7-(7-hydroxy-1,4,6-trimethyl-2,5-dioxabicyclo[2.2.1]hept-3-yl)-1,3,5-octatrienyl]-4-methoxy-5-methyl-,[1R-[1a,3a(1E,3E,5E,7R*),4a,6b,7R*]]-
- Epineocitreoviridinol
- CID 101283366
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- Inchi: 1S/C23H30O7/c1-14-16(28-18(24)13-17(14)27-6)11-9-7-8-10-12-21(3,26)20-23(5)19(25)22(4,30-20)15(2)29-23/h7-13,15,19-20,25-26H,1-6H3/b8-7+,11-9+,12-10+/t15-,19-,20+,21-,22+,23-/m1/s1
- InChI Key: RCRXLARTQDULRN-VOSIXVKYSA-N
- SMILES: O1[C@@H]([C@](/C=C/C=C/C=C/C2=C(C)C(=CC(=O)O2)OC)(C)O)[C@@]2(C)[C@@H]([C@]1(C)[C@@H](C)O2)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 867
- Topological Polar Surface Area: 94.4
(1R,3S,4R,6R,7R)-1,4,6-Trimethyl-3-[(1R,2E,4E,6E)-1-hydroxy-1-methyl-7-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-2,4,6-heptatrien-1-yl]-2,5-dioxabicyclo[2.2.1]heptan-7-ol Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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